Cas no 1268522-32-2 (Methyl 7-hydroxyimidazo[1,2-A]pyridine-5-carboxylate)

• Product Name: Methyl 7-hydroxyimidazo[1,2-A]pyridine-5-carboxylate
• CAS No: 1268522-32-2
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 5058124
• Update Time: 2026-02-28

Methyl 7-hydroxyimidazo[1,2-A]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 7-HYDROXYIMIDAZO[1,2-A]PYRIDINE-5-CARBOXYLATE
• imidazo[1,2-a]pyridine-5-carboxylic acid,7-hydroxy-,methyl ester
• Methyl 7-hydroxyimidazo[1,2-A]pyridine-5-carboxylate

• Inchi： 1S/C9H8N2O3/c1-14-9(13)7-4-6(12)5-8-10-2-3-11(7)8/h2-5,10H,1H3
• InChI Key： GFTZWLZBJSKJBN-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C=C2NC=CN21)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 393
• XLogP3: 0.3
• Topological Polar Surface Area: 58.6

Additional information on Methyl 7-hydroxyimidazo[1,2-A]pyridine-5-carboxylate

Methyl 7-hydroxyimidazo[1,2-A]pyridine-5-carboxylate (CAS No. 1268522-32-2): An Overview

Methyl 7-hydroxyimidazo[1,2-A]pyridine-5-carboxylate (CAS No. 1268522-32-2) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of imidazopyridines, which are known for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities.

The chemical structure of Methyl 7-hydroxyimidazo[1,2-A]pyridine-5-carboxylate consists of a pyridine ring fused with an imidazole ring, with a hydroxyl group at the 7-position and a methyl ester group at the 5-position. This specific arrangement of functional groups imparts the molecule with unique chemical and biological properties, making it a valuable candidate for various therapeutic applications.

Recent studies have highlighted the potential of Methyl 7-hydroxyimidazo[1,2-A]pyridine-5-carboxylate in the treatment of inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, Methyl 7-hydroxyimidazo[1,2-A]pyridine-5-carboxylate has shown promise in antiviral research. A research team from the University of California reported that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The antiviral activity is attributed to its ability to interfere with viral RNA synthesis and assembly processes.

The anticancer potential of Methyl 7-hydroxyimidazo[1,2-A]pyridine-5-carboxylate has also been explored in various preclinical studies. A study published in Cancer Research found that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism involves the activation of caspase-dependent pathways and the downregulation of anti-apoptotic proteins such as Bcl-2 and Bcl-xL.

The pharmacokinetic properties of Methyl 7-hydroxyimidazo[1,2-A]pyridine-5-carboxylate have been investigated to assess its suitability for therapeutic use. Studies have shown that it exhibits good oral bioavailability and favorable metabolic stability, making it a promising candidate for further drug development. However, further research is needed to optimize its pharmacokinetic profile and reduce potential side effects.

In terms of safety and toxicity, preliminary studies have indicated that Methyl 7-hydroxyimidazo[1,2-A]pyridine-5-carboxylate is well-tolerated at therapeutic doses. However, as with any new compound, comprehensive toxicological evaluations are essential to ensure its safety for human use. Ongoing clinical trials are aimed at assessing the safety and efficacy of this compound in various disease models.

The synthesis of Methyl 7-hydroxyimidazo[1,2-A]pyridine-5-carboxylate has been optimized using modern synthetic techniques to improve yield and purity. One common approach involves the condensation of an appropriate pyridine derivative with an imidazole precursor followed by esterification with methanol. The reaction conditions are carefully controlled to ensure high selectivity and yield.

In conclusion, Methyl 7-hydroxyimidazo[1,2-A]pyridine-5-carboxylate (CAS No. 1268522-32-2) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development in medicinal chemistry. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments in various medical fields.